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Compound of Interest

Compound Name: Ethyl 2,5-dichlorobenzoate

Cat. No.: B1581286

An In-depth Technical Guide to the Health and Safety of Ethyl 2,5-dichlorobenzoate

Introduction: Understanding Ethyl 2,5-
dichlorobenzoate

Ethyl 2,5-dichlorobenzoate (CAS No. 35112-27-7) is an aromatic ester, appearing as a
colorless to light yellow liquid.[1] It serves as a versatile intermediate in the synthesis of various
organic compounds, including pharmaceuticals, insecticides, and perfumes.[2] Given its utility
in research and development, a thorough understanding of its health and safety profile is
paramount for professionals handling this chemical. This guide provides a comprehensive
overview of its hazards, safe handling protocols, and emergency procedures, grounded in
authoritative safety data.

This document is structured to provide a logical flow from hazard identification to mitigation and
emergency response. The causality behind each safety recommendation is explained to
empower researchers not just to follow procedures, but to understand the principles of
chemical safety that underpin them.
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Chemical Identifier

Value

Chemical Name

Ethyl 2,5-dichlorobenzoate

Synonyms

2,5-Dichlorobenzoic acid ethyl ester

CAS Number

35112-27-7[1][2][3][4][5][6]

Molecular Formula

CoHsCl202[2][3][5][6]

Molecular Weight

219.06 g/mol [2][3][5][6]

EINECS Number

252-373-6[2][5]

Physical & Chemical Properties

Value

Physical State

Liquid[1]

Appearance Colorless to Light Yellow[1]
Boiling Point 270-271°C[2]
Density 1.31 g/cm3[2]
Flash Point 270-271°C[2]

Vapor Pressure

0.00357 mmHg at 25°C[2]

Stability

Stable under normal conditions[1]

Section 1: Hazard Identification and GHS

Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for communicating hazard information. Ethyl 2,5-dichlorobenzoate is

classified as a hazardous substance.[7] Understanding these classifications is the first step in

risk assessment and the implementation of appropriate safety controls.
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 8]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation[1][8]

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

Single exposure irritation[1][8]

The signal word associated with these classifications is "Warning".[1][8] This indicates a
moderate level of hazard. The primary routes of exposure and concern are dermal (skin)
contact, ocular (eye) contact, and inhalation.[9]

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework

Before detailing specific handling procedures, it is crucial to approach safety from a systematic
perspective. The "Hierarchy of Controls” is a fundamental concept in industrial hygiene that
prioritizes the most effective risk reduction strategies. This framework should guide all
laboratory planning involving this chemical.
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@ierarchy of Controls for Ethyl 2,5-dichlorobenzoate\

Elimination

(Most Effective)

Is|it possible to use a less hazardous chemical?

Substitution

If not, isolate the chemical from personnel.

Engineering Controls
(e.g., Fume Hood)

hange the way people work.

Administrative Controls
(e.g., SOPs, Training)

Protect the worker with the last line of defense.

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page
Caption: Logical flow of risk mitigation strategies.

This guide focuses primarily on Engineering Controls, Administrative Controls, and Personal
Protective Equipment (PPE), as elimination and substitution are research-dependent decisions.

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
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Adherence to proper handling and storage protocols is essential to minimize exposure. The

following procedures are derived from established safety data sheets.[1][10]

Step-by-Step Handling Protocol

Work Area Preparation: Always handle Ethyl 2,5-dichlorobenzoate within a certified
chemical fume hood to control vapor inhalation, which can cause respiratory irritation.[1][11]
Ensure an eyewash station and safety shower are readily accessible and have been recently
tested.[10]

Donning PPE: Before handling, put on the required PPE as detailed in the table below.
Inspect all equipment, especially gloves, for any signs of degradation or perforation.[1][9]

Chemical Dispensing: When transferring the liquid, use appropriate tools like a pipette or a
graduated cylinder to avoid splashes. Grounding of containers may be necessary if large
volumes are being transferred to prevent static discharge, although this is less common for
lab-scale quantities.

Post-Handling: After use, ensure the container is tightly sealed to prevent the escape of
vapors.[1][10]

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.[1]

Waste Disposal: Dispose of waste, including empty containers, as hazardous chemical
waste in accordance with local, state, and federal regulations. Do not pour down the drain.[1]

Storage Requirements

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][10][11]
Keep away from incompatible materials such as strong oxidizing agents.[10]

Store in a locked cabinet or a secure area to restrict access to authorized personnel only.[11]

Recommended Personal Protective Equipment (PPE)

The use of appropriate PPE is the last line of defense against exposure.[12]
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or a
face shield.[9][12]

Protects against splashes that
can cause serious eye
irritation.[1] Standard safety
glasses do not provide an

adequate seal.[12]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene). Check
manufacturer data for
breakthrough time.

Prevents direct contact that

leads to skin irritation.[1][7]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental
skin contact from splashes or

spills.[9]

Respiratory Protection

Not typically required if
handled in a fume hood. If
ventilation is inadequate, use a
NIOSH-approved respirator

with organic vapor cartridges.

Protects against inhalation of
vapors that can cause

respiratory tract irritation.[1][10]

Section 4: Emergency Procedures and First-Aid

Measures

In the event of an accidental exposure or spill, a rapid and correct response is critical. All

personnel must be familiar with these procedures before working with the chemical.
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Route of Exposure Immediate First-Aid Action

Move to fresh air.
not breathing, give artificial respiration.

Inhalation | May cause respiratory irritation ESPONSE >

]

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Skin Contact | Causes skin irritation

o
3
]
2
Z
t3
g

Seek Immediate
Medical Attention

Exposure Event

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Eye Contact | Causes serious eye irritation CROISE_L>

N

Response [ Do NOT induce vomiting.
Drink plenty of water.

Ingestion | Clean mouth with water

:

Click to download full resolution via product page

Caption: Emergency response workflow for chemical exposure.

Step-by-Step First-Aid Protocols

e Inhalation: Move the exposed person to fresh air at once.[1][13] If breathing has stopped or
is difficult, provide artificial respiration or oxygen.[10][13] Seek medical attention if symptoms
such as coughing or shortness of breath occur or persist.[1]

» Skin Contact: Immediately remove any contaminated clothing.[13][14] Wash the affected skin
area with plenty of soap and water for at least 15 minutes.[1] If skin irritation develops or
persists, seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with large amounts of gently flowing water for at
least 15 minutes, holding the eyelids open to ensure thorough rinsing.[1][14][15] Remove
contact lenses if present and easy to do.[1] It is imperative to get medical attention
immediately following eye exposure.[1]
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 Ingestion: Clean the mouth with water and then drink plenty of water.[1] Do not induce
vomiting unless directed to do so by medical personnel.[7][14] Never give anything by mouth
to an unconscious person.[7] Seek immediate medical attention.[13]

Spill Response Protocol

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, but avoid creating strong drafts that could
spread the vapor.

o Contain: Wearing appropriate PPE, contain the spill using a non-combustible absorbent
material like sand, earth, or vermiculite.[7]

o Collect: Carefully scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[10]

o Clean: Clean the spill area thoroughly with soap and water once the material has been
removed.

Report: Report the incident to the appropriate safety officer or supervisor.

Section 5: Toxicological & Ecotoxicological Profile
Toxicological Information

The primary health hazards are related to its irritant properties.[1] It is known to be a skin, eye,
and respiratory irritant upon single exposure.[1][8] There is limited publicly available data on
chronic toxicity, carcinogenicity, or reproductive effects. Therefore, it is prudent to handle the
substance with the assumption that long-term exposure could be harmful, reinforcing the need
for stringent exposure controls.

Ecotoxicological Information

Some sources indicate a low toxicity to aquatic organisms, suggesting it may be suitable for
applications where minimal ecological impact is desired.[2] However, a different safety data
sheet states that it contains no substances known to be hazardous to the environment or not
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degradable in wastewater treatment plants.[1] Due to this ambiguity and the general principle
of chemical stewardship, release into the environment must be avoided.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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